Cas no 2190538-45-3 (6-Bromo-8-methoxyquinazoline)

• Product Name: 6-Bromo-8-methoxyquinazoline
• CAS No: 2190538-45-3
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 5717279
• PubChem ID: 134265471
• Update Time: 2026-03-11

6-Bromo-8-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-methoxyquinazoline
• SCHEMBL19878479
• 2190538-45-3
• CS-0370775

• Inchi： 1S/C9H7BrN2O/c1-13-8-3-7(10)2-6-4-11-5-12-9(6)8/h2-5H,1H3
• InChI Key： WQPYNDAQTABABW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=CN=CN=2)C=1)OC

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35Ų

Additional information on 6-Bromo-8-methoxyquinazoline

Professional Introduction to 6-Bromo-8-methoxyquinazoline (CAS No: 2190538-45-3)

6-Bromo-8-methoxyquinazoline, identified by the Chemical Abstracts Service Number (CAS No) 2190538-45-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline class, a scaffold widely recognized for its biological activity and utility in drug development. The presence of both bromine and methoxy substituents on the quinazoline ring system imparts unique electronic and steric properties, making it a versatile intermediate for synthesizing biologically active molecules.

The structure of 6-Bromo-8-methoxyquinazoline features a fused benzene and pyrimidine ring system, with the bromine atom located at the 6-position and the methoxy group at the 8-position. This specific arrangement enhances its reactivity, allowing for further functionalization through various chemical transformations. The compound's molecular formula is C₈H₆BrN₂O, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms.

In recent years, 6-Bromo-8-methoxyquinazoline has been extensively studied for its potential applications in medicinal chemistry. Quinazoline derivatives are known for their broad spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties. The bromine substituent at the 6-position facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Similarly, the methoxy group at the 8-position can be oxidized or reduced to introduce additional functional groups, further expanding the compound's synthetic utility.

One of the most compelling aspects of 6-Bromo-8-methoxyquinazoline is its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. Tyrosine kinases are enzymes involved in signal transduction pathways and are frequently dysregulated in various diseases, including cancer. By designing quinazoline-based inhibitors, researchers aim to modulate these pathways and develop novel therapeutic strategies. For instance, recent studies have demonstrated that derivatives of 6-Bromo-8-methoxyquinazoline exhibit potent inhibitory activity against mutant forms of the epidermal growth factor receptor (EGFR), which is commonly found in non-small cell lung cancer.

Moreover, the pharmacological properties of 6-Bromo-8-methoxyquinazoline have been explored in preclinical models. Research indicates that this compound can selectively inhibit specific kinases by binding to their active sites, thereby disrupting aberrant signaling cascades. The bromine atom's ability to participate in metal-catalyzed coupling reactions allows for the generation of diverse analogs with tailored pharmacokinetic profiles. This flexibility is crucial for optimizing drug candidates for clinical translation.

The synthetic pathways for 6-Bromo-8-methoxyquinazoline typically involve multi-step organic transformations starting from readily available precursors. A common approach involves the condensation of an appropriate benzaldehyde derivative with guanidine hydrochloride under basic conditions to form a quinazolinone core. Subsequent bromination at the 6-position and methylation at the 8-position yield the desired product. These synthetic routes highlight the compound's accessibility and scalability for industrial applications.

In addition to its applications in oncology, 6-Bromo-8-methoxyquinazoline has shown promise in other therapeutic areas. For example, studies have suggested that quinazoline derivatives may have antiviral effects by inhibiting viral proteases or polymerases. The structural features of 6-Bromo-8-methoxyquinazoline, particularly its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, make it a valuable building block for designing antiviral agents.

The analytical characterization of 6-Bromo-8-methoxyquinazoline is critical to ensure its purity and identity before further use in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure compliance with pharmaceutical standards.

Recent advancements in computational chemistry have also contributed to the understanding of 6-Bromo-8-methoxyquinazoline's interactions with biological targets. Molecular docking simulations allow researchers to predict how this compound binds to proteins such as kinases or viral enzymes. These predictions can guide experimental design and help identify optimized derivatives with enhanced binding affinity or selectivity.

The future directions for research involving 6-Bromo-8-methoxyquinazoline are multifaceted. Continued exploration of its pharmacological properties may uncover new therapeutic applications beyond cancer treatment. Additionally, innovations in synthetic methodologies could improve its production efficiency and sustainability. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible medical benefits.

In conclusion,6-Bromo-8-methoxyquinazoline (CAS No: 2190538-45-3) represents a significant compound in modern medicinal chemistry due to its structural versatility and biological relevance. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs. As research progresses, this molecule is likely to remain at the forefront of therapeutic innovation.